Cas no 887624-54-6 (Piperazine, 1-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]-)

• Product Name: Piperazine, 1-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]-
• CAS No: 887624-54-6
• MF: C₁₀H₁₂N₄S₂
• MW: 252.359078407288
• MDL: MFCD02090539
• CID: 1930310
• PubChem ID: 68778015
• Update Time: 2025-10-31

Piperazine, 1-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]-
• 1-[3-(2-Thienyl)-1,2,4-thiadiazol-5-yl]piperazine
• 5-piperazin-1-yl-3-thiophen-2-yl-1,2,4-thiadiazole
• AKOS027428707
• 887624-54-6
• 5-piperazin-1-yl-3-(2-thienyl)-1,2,4-thiadiazole
• KROQVWCAQNATNQ-UHFFFAOYSA-N
• 5-(Piperazin-1-yl)-3-(thiophen-2-yl)-1,2,4-thiadiazole
• 1-[3-(Thiophen-2-yl)-1,2,4-thiadiazol-5-yl]piperazine
• MFCD02090539
• SCHEMBL3766149

• MDL： MFCD02090539
• Inchi： 1S/C10H12N4S2/c1-2-8(15-7-1)9-12-10(16-13-9)14-5-3-11-4-6-14/h1-2,7,11H,3-6H2
• InChI Key： KROQVWCAQNATNQ-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2=CC=CS2)=N1)N1CCNCC1

Computed Properties

• Exact Mass: 252.05033875Da
• Monoisotopic Mass: 252.05033875Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.5Ų

Additional information on Piperazine, 1-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]-

Piperazine, 1-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]- (CAS No. 887624-54-6): A Comprehensive Overview

Piperazine, 1-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]-, identified by its CAS number 887624-54-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit a blend of biological activities, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Piperazine, 1-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]- incorporates several key functional groups that contribute to its potential biological activity. The presence of a piperazine moiety provides a basic nitrogen center, which can interact with various biological targets. Additionally, the thiophene ring and the thiadiazole moiety introduce additional complexity and may contribute to the compound's ability to modulate biological pathways.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. The structural features of Piperazine, 1-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]- make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. This compound has been explored in various preclinical studies as a potential lead for the development of drugs targeting inflammatory and infectious diseases.

In particular, the thiadiazole ring has been shown to possess antimicrobial and anti-inflammatory properties. Researchers have been investigating how modifications to this ring system can enhance its biological activity. The incorporation of a thiophene group in the structure of Piperazine, 1-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]- may contribute to its ability to interact with specific enzymes and receptors involved in these pathways.

The synthesis of Piperazine, 1-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex heterocyclic framework efficiently. These methods include cyclization reactions, nucleophilic substitutions, and metal-catalyzed coupling reactions.

The pharmacological profile of Piperazine, 1-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]- has been evaluated in various in vitro and in vivo models. Initial studies have shown promising results in terms of its ability to inhibit key enzymes involved in inflammation and infection. The compound's interaction with biological targets such as cytokine receptors and bacterial enzymes has been studied in detail.

One of the most intriguing aspects of this compound is its potential to serve as a dual-action molecule. By targeting multiple pathways simultaneously, it may offer a more comprehensive therapeutic approach compared to single-target drugs. This concept aligns with the current trend in drug development towards polypharmacology.

The chemical stability of Piperazine, 1-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]- is another critical factor that needs to be considered during its development into a drug candidate. Studies have been conducted to assess its stability under various conditions, including storage and administration. These studies are essential for ensuring that the compound remains effective and safe throughout its intended use.

The future directions for research on Piperazine, 1-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]- include further exploration of its pharmacological effects and potential side effects. Additionally, researchers are looking into ways to optimize its chemical structure to improve its bioavailability and reduce any potential toxicity. Collaborative efforts between synthetic chemists and pharmacologists are crucial for advancing this research.

The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration. The study of compounds like Piperazine, 1-[3-(2-thienyl)-1,2,4-thiadiazol-5-yl]- exemplifies how advances in chemistry can contribute to solving complex medical challenges. By understanding the structural and functional aspects of these molecules， scientists can design more effective treatments for various diseases.

In conclusion，Piperazine， 1-[3-(2-Thienyl)-1， 2， 4-Thiadiazol -5 -Yl] - (CAS No．887624 -54 -6) is a promising compound with significant potential in pharmaceutical research． Its unique structure， combined with its demonstrated biological activities， makes it an attractive candidate for further investigation． As research continues， this compound may play a vital role in the development of new therapeutic agents that address unmet medical needs．